3-benzyl-5-[(3-fluorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole
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Overview
Description
- The compound’s structure consists of a triazole ring (a five-membered ring containing three nitrogen atoms) substituted with a benzyl group and a fluorobenzylsulfanyl group.
- It has potential applications in various fields due to its unique structure and properties.
3-benzyl-5-[(3-fluorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole: is a chemical compound with the molecular formula CHFNS. It belongs to the class of 1,2,4-triazoles, which are heterocyclic compounds containing a five-membered ring with three nitrogen atoms.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves various methods, including condensation reactions and cyclizations. One common approach is the reaction between a benzylamine derivative and a fluorobenzylsulfanyl derivative under appropriate conditions.
Industrial Production: While industrial-scale production methods may vary, researchers typically optimize the synthetic route for efficiency, yield, and purity.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products formed depend on the reaction conditions and reagents used.
Scientific Research Applications
Chemistry: Researchers study its reactivity, stability, and potential as a building block for other compounds.
Biology: Investigations into its biological activity, such as antimicrobial or antitumor effects.
Medicine: Exploration of its pharmacological properties and potential therapeutic applications.
Industry: Possible use as a ligand in catalysis or as a starting material for drug development.
Mechanism of Action
- The compound’s mechanism of action likely involves interactions with specific molecular targets or pathways. Further research is needed to elucidate these details.
Comparison with Similar Compounds
Uniqueness: Its combination of benzyl, fluorobenzylsulfanyl, and triazole moieties sets it apart.
Similar Compounds: Other related compounds include (4-fluorobenzyl)[3-(4-fluorobenzylsulfanyl)-[1,2,4]triazol-4-yl]amine and 3-benzyl-5-[(2-fluorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazole .
Properties
Molecular Formula |
C17H16FN3S |
---|---|
Molecular Weight |
313.4 g/mol |
IUPAC Name |
3-benzyl-5-[(3-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole |
InChI |
InChI=1S/C17H16FN3S/c1-21-16(11-13-6-3-2-4-7-13)19-20-17(21)22-12-14-8-5-9-15(18)10-14/h2-10H,11-12H2,1H3 |
InChI Key |
MFAWAECOFWESPQ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC(=CC=C2)F)CC3=CC=CC=C3 |
Origin of Product |
United States |
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